Cas no 898767-84-5 (5-(4-Iodophenyl)-5-oxovaleronitrile)

• Product Name: 5-(4-Iodophenyl)-5-oxovaleronitrile
• CAS No: 898767-84-5
• MF: C₁₁H₁₀INO
• MW: 299.107675075531
• MDL: MFCD02260577
• CID: 1946454
• PubChem ID: 24723845
• Update Time: 2025-11-01

5-(4-Iodophenyl)-5-oxovaleronitrile Chemical and Physical Properties

Names and Identifiers

• 5-(4-IODOPHENYL)-5-OXOVALERONITRILE
• 5-(4-iodophenyl)-5-oxo-pentanenitrile
• LogP
• 5-(4-iodophenyl)-5-oxopentanenitrile
• AKOS016019574
• DTXSID20642244
• 898767-84-5
• MFCD02260577
• 5-(4-Iodophenyl)-5-oxovaleronitrile

• MDL： MFCD02260577
• Inchi： 1S/C11H10INO/c12-10-6-4-9(5-7-10)11(14)3-1-2-8-13/h4-7H,1-3H2
• InChI Key： KFVPIQLLEFXYMO-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(CCCC#N)=O

Computed Properties

• Exact Mass: 298.98100
• Monoisotopic Mass: 298.98071Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 3.16778

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 5-(4-Iodophenyl)-5-oxovaleronitrile

5-(4-Iodophenyl)-5-oxovaleronitrile: A Comprehensive Overview

5-(4-Iodophenyl)-5-oxovaleronitrile, identified by the CAS No. 898767-84-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyano group, an oxo group, and an iodophenyl substituent. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and synthesis.

The structure of 5-(4-Iodophenyl)-5-oxovaleronitrile is particularly intriguing due to the conjugation between the cyano and oxo groups. This conjugation not only influences the electronic properties of the molecule but also plays a crucial role in its reactivity and stability. Recent studies have highlighted the importance of such conjugated systems in enhancing the bioavailability and efficacy of pharmaceutical compounds.

One of the most notable aspects of this compound is its potential in medicinal chemistry. Researchers have explored its ability to act as a precursor for the synthesis of bioactive molecules. For instance, 5-(4-Iodophenyl)-5-oxovaleronitrile has been utilized in the development of inhibitors for various enzymes, including kinases and proteases. These enzymes are often implicated in diseases such as cancer, inflammation, and neurodegenerative disorders.

In addition to its role in drug design, 5-(4-Iodophenyl)-5-oxovaleronitrile has also been studied for its photophysical properties. The iodophenyl group contributes to the molecule's ability to absorb light in the visible spectrum, making it a candidate for applications in optoelectronics and sensing technologies. Recent advancements in materials science have further expanded its potential uses in these areas.

The synthesis of 5-(4-Iodophenyl)-5-oxovaleronitrile typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the coupling of an iodobenzene derivative with a suitable nitrile-containing compound. The optimization of these reactions has been a focus of recent research efforts, with scientists seeking to improve yields and reduce production costs.

Beyond its chemical synthesis, the toxicity profile of 5-(4-Iodophenyl)-5-oxovaleronitrile has also been investigated. Initial studies suggest that it exhibits low toxicity at therapeutic concentrations, which is a promising attribute for its use in pharmaceutical applications. However, further research is needed to fully understand its long-term effects and potential for adverse reactions.

In conclusion, 5-(4-Iodophenyl)-5-oxovaleronitrile, with its unique structure and diverse functional groups, continues to be a focal point in chemical research. Its applications span across drug discovery, materials science, and photonic technologies. As researchers delve deeper into its properties and potential uses, this compound is poised to make significant contributions to various scientific disciplines.